
Application Notes and Protocols: Hevein for
Disease-Resistant Crop Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hevein

Cat. No.: B150373 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Hevein is a small, cysteine-rich, chitin-binding protein originally isolated from the

latex of the rubber tree (Hevea brasiliensis).[1][2] It is a component of the plant's innate

immune system, providing defense against pathogens.[3] Due to its potent antifungal

properties, hevein and hevein-like peptides are promising candidates for developing

transgenic crops with enhanced resistance to a wide range of fungal diseases.[4][5] These

application notes provide a summary of hevein's mechanism of action, quantitative data on its

efficacy, and detailed protocols for its application in creating disease-resistant plants.

Mechanism of Action Hevein employs a dual strategy to combat fungal pathogens:

Direct Antifungal Activity: The primary mechanism involves binding to chitin, a major

structural component of fungal cell walls.[1][6] This interaction disrupts cell wall integrity,

inhibits hyphal elongation, and can lead to lysis at the hyphal tips.[1][7] Hevein's ability to

bind chitin is highly specific and stable, even at high temperatures (90°C for 10 minutes).[1]

[8]

Inhibition of Fungal Effectors: Certain fungi secrete virulence factors, such as

metalloproteases (e.g., fungalysin), to degrade plant defense proteins like chitinases.[7][9]

Hevein and hevein-like wheat antimicrobial peptides (WAMPs) can act as protease

inhibitors, protecting the plant's own defense machinery.[7] By binding to and inhibiting

fungalysin, hevein ensures that plant chitinases remain intact and active against the

invading fungus.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scispace.com [scispace.com]

2. Pro-hevein - Wikipedia [en.wikipedia.org]

3. Hevein-Like Antimicrobial Peptides of Plants - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Hevein: an antifungal protein from rubber-tree (Hevea brasiliensis) latex - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Hevein-Like Antimicrobial Peptides Wamps: Structure–Function Relationship in Antifungal
Activity and Sensitization of Plant Pathogenic Fungi to Tebuconazole by WAMP-2-Derived
Peptides - PMC [pmc.ncbi.nlm.nih.gov]

7. Novel mode of action of plant defense peptides - hevein-like antimicrobial peptides from
wheat inhibit fungal metalloproteases - PubMed [pubmed.ncbi.nlm.nih.gov]

8. protein.bio.msu.ru [protein.bio.msu.ru]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Hevein for Disease-
Resistant Crop Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150373#application-of-hevein-in-developing-disease-
resistant-crops]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b150373?utm_src=pdf-body-img
https://www.benchchem.com/product/b150373?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/hevein-an-antifungal-protein-from-rubber-tree-hevea-ogt0l1yfse.pdf
https://en.wikipedia.org/wiki/Pro-hevein
https://pubmed.ncbi.nlm.nih.gov/29523064/
https://pubmed.ncbi.nlm.nih.gov/24193629/
https://pubmed.ncbi.nlm.nih.gov/24193629/
https://www.researchgate.net/publication/30848237_Hevein_An_antifungal_protein_from_rubber-tree_Hevea_brasiliensis_latex
https://pmc.ncbi.nlm.nih.gov/articles/PMC7662308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7662308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7662308/
https://pubmed.ncbi.nlm.nih.gov/25154438/
https://pubmed.ncbi.nlm.nih.gov/25154438/
http://protein.bio.msu.ru/biokhimiya/contents/v82/pdf/BCM1659.pdf
https://www.researchgate.net/publication/264984404_Novel_mode_of_action_in_plant_defense_peptides_hevein-like_antimicrobial_peptides_from_wheat_inhibit_fungal_metalloproteases
https://www.benchchem.com/product/b150373#application-of-hevein-in-developing-disease-resistant-crops
https://www.benchchem.com/product/b150373#application-of-hevein-in-developing-disease-resistant-crops
https://www.benchchem.com/product/b150373#application-of-hevein-in-developing-disease-resistant-crops
https://www.benchchem.com/product/b150373#application-of-hevein-in-developing-disease-resistant-crops
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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